
CAS number and molecular weight of 2-Isobutyl-
1H-benzimidazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Isobutyl-1H-benzimidazole

Cat. No.: B1296948 Get Quote

An In-depth Technical Guide to 2-Isobutyl-1H-benzimidazole

This guide provides essential physicochemical data for 2-Isobutyl-1H-benzimidazole, a

heterocyclic aromatic organic compound. The information is tailored for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Core Physicochemical Data
The fundamental properties of 2-Isobutyl-1H-benzimidazole have been compiled and are

presented in the table below for easy reference. This data is critical for experimental design,

analytical method development, and chemical reaction modeling.
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Parameter Value Source

CAS Number 5851-45-6 [1][2]

Molecular Weight 174.24 g/mol [1][3]

Molecular Formula C₁₁H₁₄N₂ [1][2]

IUPAC Name
2-(2-methylpropyl)-1H-

benzimidazole
[2]

Synonyms

1H-Benzimidazole, 2-(2-

methylpropyl)-; 2-Isobutyl-1H-

benzoimidazole;

Benzimidazole, 2-isobutyl-

[2]

Structural Representation
To visualize the molecular structure and the logical relationship of its core components, a

diagram is provided.

Molecular components of 2-Isobutyl-1H-benzimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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